Cas no 373357-10-9 (1,2,4-Thiadiazolidine-3,5-dione,2,4-bis(phenylmethyl)-)

• Product Name: 1,2,4-Thiadiazolidine-3,5-dione,2,4-bis(phenylmethyl)-
• CAS No: 373357-10-9
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• CID: 304230
• PubChem ID: 4677904
• Update Time: 2025-04-19

1,2,4-Thiadiazolidine-3,5-dione,2,4-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazolidine-3,5-dione,2,4-bis(phenylmethyl)-
• 2,4-DIBENZYL-5-OXOTHIADIAZOLIDINE-3-THIONE
• 2,3-DIPHENYLPROPIONIC ACID
• GSK-3BETA INHIBITOR III
• OTDZT
• HSCI1_000036
• CHEMBL24338
• FT-0666448
• 2,4-Dibenzyl-5-oxo-1,2,4-thiadiazolidine-3-thione
• BDBM7796
• SCHEMBL5023668
• 2,4-dibenzyl-3-sulfanylidene-1,2,4-thiadiazolidin-5-one
• 373357-10-9
• Thiadiazolidinone (TDZD) deriv. 23
• 2,4-dibenzyl-3-thioxo-1,2,4-thiadiazolidin-5-one

• Inchi： 1S/C16H14N2OS2/c19-16-17(11-13-7-3-1-4-8-13)15(20)18(21-16)12-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： RUJZRLFQRAMGNM-UHFFFAOYSA-N
• SMILES： S1C(N(C(N1CC1C=CC=CC=1)=S)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 314.05500
• Monoisotopic Mass: 314.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 87.26000
• LogP: 3.53740